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Cyclic Stability Data for Nickel-Cobalt Selenate

The following table summarizes the key performance metrics reported for a defect-rich nickel-cobalt selenate

(NCSe-E) used in an aqueous hybrid supercapacitor (AHSC) [1].

. . Specific Capacity Energy

Material Device Type . . Cycles i
Capacity Retention Density

Nickel- Aqueous Hybrid 3830 mC ~86.2% [1] 5000 [1] 0.63 mWh

Cobalt Supercapacitor (vs. cm=2(atl cm=2[1]

Selenate Activated Carbon) mMA cm~2)

(NCSe-E)

Nickel- Aqueous Hybrid Not explicitly ~ 72.0% (at high Not Not

Cobalt Supercapacitor (vs. stated current density of  specified  explicitly

Selenate Activated Carbon) 50 mA cm~2) [1] stated

(NCSe-E)

Experimental Protocols for Nickel-Cobalt Selenate

The high-performance NCSe-E material was synthesized and tested using the following methodology [1]:
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e Material Synthesis: The process began with the hydrothermal growth of a nickel-cobalt-based
precursor nanoneedle array on carbon cloth. This precursor was then converted into nickel-cobalt
selenide ((Co,Ni)(Sez)z, or NCSe) through a calcination process [1].

¢ Potentiostatic Strengthening: The key step involved an electrochemical activation technique called
potentiostatic strengthening. The NCSe electrode was held at a constant, appropriate potential for
a set duration in an alkaline electrolyte. This in-situ treatment proactively induced a phase transition
from selenide to selenate and created a high concentration of oxygen vacancies and grain
boundaries, enhancing its energy storage capabilities [1].

¢ Electrochemical Testing: The cyclic stability and other performance metrics were evaluated by
assembling the NCSe-E cathode with an activated carbon anode to form a full AHSC device. The
device was then subjected to continuous galvanostatic charge-discharge cycling for 5000 cycles to
measure its long-term stability [1].

Research Context and Comparisons

To better position the data above, the following diagram outlines the relationship between different cathode

material categories and the specific nickel-cobalt selenate discussed in this guide.

(Energy Storage Cathode Materials)

Battery-Type Supercapacitor Materials Lithium-lon Battery Cathodes

Nickel-Based Materials Spinel LiNio.sMn1.504 (LNMO) Layered LiNixMnxCo1-2xO2 (NMC)

Operates at ~4.7 V

Challenges:
« Electrolyte oxidation at high voltage
« Transition metal dissolution
» Gas generation

Nickel-Cobalt Selenates (e.g., NCSe-E) Other Nickel Selenides
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The search results also provide context on the challenges faced by other advanced cathode materials, which

can help you understand the performance landscape:

¢ High-Voltage Lithium-lon Cathodes: Materials like the 5V spinel LiNio.sMn1.s04 (LNMO) are
pursued for high energy density but suffer from severe capacity fading. This is primarily due to
electrolyte decomposition at high voltage, transition metal dissolution, and gas generation, which
degrade the electrode-electrolyte interface [2].

e Other Nickel Selenides: Research indicates that nickel selenides, in general, are promising
electrode materials due to their good electrical conductivity and high theoretical capacity. However,
they often undergo phase reconstruction during cycling. The potentiostatic strengthening method was
developed precisely to control this reconstruction and create a more active and stable defect-rich
structure [1] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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